Disodium 4-tetradecyl 2-sulphonatosuccinate

• CAS RN: 13192-13-7
• Molecular Formula: C18H32Na2O7S
• Molecular Weight: 438.5 g/mol
• IUPAC Name: disodium;4-oxo-2-sulfonato-4-tetradecoxybutanoate
• InChI: InChI=1S/C18H34O7S.2Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-25-17(19)15-16(18(20)21)26(22,23)24;;/h16H,2-15H2,1H3,(H,20,21)(H,22,23,24);;/q;2*+1/p-2
• InChI Key: GYECOSHSEIRZLG-UHFFFAOYSA-L
• SMILES: CCCCCCCCCCCCCCOC(=O)CC(C(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]
• synonyms: disodium 4-tetradecyl 2-sulphonatosuccinate

Description

Disodium 4-tetradecyl 2-sulphonatosuccinate (DSTS) is a synthetic surfactant that is commonly used in scientific research. It is primarily used as an emulsifier, and it has a variety of applications in the laboratory. DSTS is a highly effective surfactant, and it is widely used in a variety of fields, including biochemistry, pharmacology, and materials science.

Mechanism of Action

Disodium 4-tetradecyl 2-sulphonatosuccinate works by reducing the surface tension between two immiscible liquids, allowing them to mix more easily. It does this by adsorbing at the interface between the two liquids, forming a layer that reduces the interfacial tension. This allows the two liquids to mix more easily, forming an emulsion.
Biochemical and Physiological Effects:
Disodium 4-tetradecyl 2-sulphonatosuccinate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of phospholipase A2, an enzyme that is involved in inflammation. Additionally, Disodium 4-tetradecyl 2-sulphonatosuccinate has been shown to have antibacterial and antifungal activity, making it useful in the treatment of infections.

Advantages and Limitations for Lab Experiments

The main advantage of Disodium 4-tetradecyl 2-sulphonatosuccinate is its effectiveness as a surfactant. It is highly effective at reducing the surface tension between two immiscible liquids, making it useful in a variety of applications. Additionally, Disodium 4-tetradecyl 2-sulphonatosuccinate is relatively inexpensive and easy to synthesize.
The main limitation of Disodium 4-tetradecyl 2-sulphonatosuccinate is its toxicity. It has been shown to be toxic to aquatic organisms, and it can be irritating to the skin and eyes. Additionally, Disodium 4-tetradecyl 2-sulphonatosuccinate can be difficult to work with, as it is highly hydrophobic and can be difficult to dissolve in water.

Future Directions

There are a number of potential future directions for research on Disodium 4-tetradecyl 2-sulphonatosuccinate. One area of interest is the use of Disodium 4-tetradecyl 2-sulphonatosuccinate in the preparation of nanocarriers for drug delivery. Another area of interest is the use of Disodium 4-tetradecyl 2-sulphonatosuccinate in the preparation of biocompatible materials for use in tissue engineering. Additionally, there is potential for research on the use of Disodium 4-tetradecyl 2-sulphonatosuccinate in the treatment of infections, particularly those caused by antibiotic-resistant bacteria.

Synthesis Methods

Disodium 4-tetradecyl 2-sulphonatosuccinate is synthesized by the reaction of tetradecyl alcohol with maleic anhydride, followed by sulfonation with sulfur trioxide. The resulting product is then neutralized with sodium hydroxide to form the disodium salt of 4-tetradecyl 2-sulphonatosuccinate.

Scientific Research Applications

Disodium 4-tetradecyl 2-sulphonatosuccinate has a wide range of applications in scientific research. It is commonly used as an emulsifier in the preparation of liposomes, which are used as drug delivery systems. Disodium 4-tetradecyl 2-sulphonatosuccinate is also used in the preparation of microemulsions, which are used as solvents for a variety of compounds. Additionally, Disodium 4-tetradecyl 2-sulphonatosuccinate is used as a surfactant in the preparation of nanoparticles, which are used in a variety of applications, including drug delivery and imaging.